Cas no 906674-55-3 (Potassium 2-Thiophenetrifluoroborate)

Potassium 2-Thiophenetrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reducing decomposition risks during storage and handling. The trifluoroborate moiety improves solubility in aqueous and organic solvents, facilitating diverse reaction conditions. This compound is particularly valuable in synthesizing thiophene-containing derivatives, which are important in pharmaceuticals, agrochemicals, and materials science. Its consistent reactivity and compatibility with mild reaction conditions make it a reliable choice for constructing complex heterocyclic frameworks. The potassium salt form ensures ease of purification and handling, contributing to efficient synthetic workflows.
Potassium 2-Thiophenetrifluoroborate structure
906674-55-3 structure
Product Name:Potassium 2-Thiophenetrifluoroborate
CAS No:906674-55-3
MF:C4H3BF3KS
MW:190.03613114357
MDL:MFCD04112719
CID:797828
PubChem ID:44630027
Update Time:2025-10-29

Potassium 2-Thiophenetrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),trifluoro-2-thienyl-, potassium, (T-4)- (9CI)
    • Potassium 2-Thienyltrifluoroborate
    • Potassium 2-Thiophenetrifluoroborate
    • Potassium thiophene-2-trifluoroborate
    • potassium,trifluoro(thiophen-2-yl)boranuide
    • AKOS012986700
    • N12021
    • AS-2519
    • 906674-55-3
    • A922428
    • SCHEMBL15009078
    • LXOCUYMZBWNQQS-UHFFFAOYSA-N
    • 2-Thiophen potassiumtrifluoroborate
    • Potassium2-Thienyltrifluoroborate
    • potassium thiophen-2-yltrifluoroborate
    • potassium trifluoro(thiophen-2-yl)borate
    • AMY17886
    • C4H3BF3KS
    • potassium;trifluoro(thiophen-2-yl)boranuide
    • DTXSID80659838
    • EN300-1253039
    • POTASSIUM THIOPHENETRIFLUOROBORATE
    • MFCD04112719
    • potassium trifluoro(thiophen-2-yl)boranuide
    • FT-0693864
    • Potassium trifluoro(thiophen-2-yl)borate(1-)
    • P1828
    • DB-266649
    • MDL: MFCD04112719
    • Inchi: 1S/C4H3BF3S.K/c6-5(7,8)4-2-1-3-9-4;/h1-3H;/q-1;+1
    • InChI Key: LXOCUYMZBWNQQS-UHFFFAOYSA-N
    • SMILES: [K+].S1C=CC=C1[B-](F)(F)F

Computed Properties

  • Exact Mass: 189.96400
  • Monoisotopic Mass: 189.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Melting Point: 253°C(lit.)
  • PSA: 28.24000
  • LogP: 1.80250

Potassium 2-Thiophenetrifluoroborate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:nwg
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

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Additional information on Potassium 2-Thiophenetrifluoroborate

Recent Advances in the Application of Potassium 2-Thiophenetrifluoroborate (CAS: 906674-55-3) in Chemical Biology and Pharmaceutical Research

Potassium 2-Thiophenetrifluoroborate (CAS: 906674-55-3) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and stability. This organotrifluoroborate compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex thiophene-containing molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's stability in aqueous and aerobic conditions makes it an attractive choice for diverse synthetic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Potassium 2-Thiophenetrifluoroborate in the synthesis of novel thiophene-based EGFR inhibitors. The researchers employed this reagent to introduce the thiophene moiety into the core scaffold, resulting in compounds with improved selectivity and potency against mutant EGFR isoforms. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for non-small cell lung cancer treatment.

In the field of antimicrobial research, a recent breakthrough was achieved using Potassium 2-Thiophenetrifluoroborate as a key building block. Scientists at the University of Manchester developed a series of thiophene-incorporated antimicrobial peptides that showed enhanced activity against multidrug-resistant Gram-negative bacteria. The trifluoroborate group was found to significantly improve the compounds' membrane permeability while maintaining low cytotoxicity against mammalian cells.

The compound's application extends to materials science as well. A 2024 Nature Communications paper described its use in the synthesis of conductive polymers for bioelectronic interfaces. The thiophene units introduced via Potassium 2-Thiophenetrifluoroborate coupling reactions contributed to the polymers' excellent charge transport properties and biocompatibility, making them suitable for neural interface applications.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of Potassium 2-Thiophenetrifluoroborate. A novel photoredox-catalyzed coupling protocol developed at MIT allows for the formation of C-C bonds under mild conditions, significantly broadening the scope of compatible functional groups. This innovation has particular relevance for late-stage functionalization in pharmaceutical synthesis.

Despite these advances, challenges remain in the large-scale application of Potassium 2-Thiophenetrifluoroborate. Current research focuses on developing more sustainable synthetic routes and improving the compound's stability under prolonged storage conditions. Recent work published in ACS Sustainable Chemistry & Engineering presents a green chemistry approach to its synthesis, reducing the environmental impact while maintaining high yields and purity.

Looking forward, the unique properties of Potassium 2-Thiophenetrifluoroborate (CAS: 906674-55-3) position it as a valuable tool in medicinal chemistry and chemical biology. Ongoing research continues to uncover new applications, particularly in the development of targeted therapies and advanced biomaterials. The compound's versatility ensures it will remain an important reagent in pharmaceutical research for years to come.

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